BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-3-fluorobenzamide molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzamide

Cat. No.: B1288924

Technical Guide: 4-Bromo-3-fluorobenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 4-Bromo-3-fluorobenzamide, a key intermediate in
pharmaceutical and materials science research.

Core Compound Data

4-Bromo-3-fluorobenzamide is a substituted benzamide derivative with applications in the
development of bioactive compounds and functional materials.[1] Its chemical and physical
properties are summarized below.
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Property Value Source
Molecular Formula C7HsBrFNO [2][3]
Molecular Weight 218.02 g/mol [3]

CAS Number 759427-20-8 [2113114]
Appearance Off-white solid [5]
Melting Point 118-120 °C [5]

Water: ~0.3 mg/mL at 25°C.
Solubility Good solubility in DMF and [5]
DMSO.

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-3-fluorobenzamide can be achieved from its corresponding
carboxylic acid, 4-Bromo-3-fluorobenzoic acid. A general two-step experimental protocol is
outlined below. This process involves the activation of the carboxylic acid to an acyl chloride,
followed by amidation.

Part 1: Synthesis of 4-Bromo-3-fluorobenzoyl chloride

Materials:

4-Bromo-3-fluorobenzoic acid

e Thionyl chloride (SOCIz) or Oxalyl chloride ((COCI)2)

e Anhydrous Dichloromethane (DCM) or another suitable inert solvent
e Dimethylformamide (DMF) (catalytic amount)

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar
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e Heating mantle
Procedure:

e In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 4-
Bromo-3-fluorobenzoic acid in anhydrous DCM.

e Add a catalytic amount of DMF.

e Slowly add an excess (typically 1.5-2.0 equivalents) of thionyl chloride or oxalyl chloride to
the suspension at room temperature.

e The reaction mixture is then gently refluxed for 1-3 hours, or until the reaction is complete
(monitored by TLC or the cessation of gas evolution).

o After completion, the excess thionyl chloride and solvent are removed under reduced
pressure to yield the crude 4-Bromo-3-fluorobenzoyl chloride, which can be used in the next
step without further purification.

Part 2: Synthesis of 4-Bromo-3-fluorobenzamide

Materials:

4-Bromo-3-fluorobenzoyl chloride

Ammonium hydroxide (aqueous solution) or ammonia gas

Anhydrous inert solvent (e.g., Dichloromethane, Tetrahydrofuran)

Stirring vessel

Ice bath

Procedure:

 Dissolve the crude 4-Bromo-3-fluorobenzoyl chloride in an anhydrous inert solvent and cool
the solution in an ice bath.
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e Slowly add an excess of concentrated aqueous ammonium hydroxide to the cooled solution
with vigorous stirring. Alternatively, ammonia gas can be bubbled through the solution.

e The reaction is typically exothermic. Maintain the temperature below 10°C during the
addition.

 After the addition is complete, allow the mixture to warm to room temperature and stir for an
additional 1-2 hours.

e The resulting precipitate (the product) is collected by filtration.
e The solid is washed with cold water and a small amount of cold solvent to remove impurities.

e The crude 4-Bromo-3-fluorobenzamide can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water) to yield the final product.

Logical Synthesis Pathway

The following diagram illustrates a plausible synthetic route for 4-Bromo-3-fluorobenzamide
starting from 4-Bromo-3-fluorobenzoic acid.

Starting Material Intermediate Final Product

SOCI2 or (COCl)z,
cat. DMF

. 4-Bromo-3-fluorobenzamide
chloride

[ 4-Bromo-3-fluorobenzoic Acid [ 4-Bromo-3-fluorobenzoyl NH4OH or NHs

Click to download full resolution via product page
Caption: Synthetic pathway for 4-Bromo-3-fluorobenzamide.

Applications in Research and Development

4-Bromo-3-fluorobenzamide serves as a versatile building block in several areas of chemical
and pharmaceutical research:
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o Pharmaceutical Intermediates: It is utilized in the synthesis of various bioactive compounds,
playing a role in the development of potential drugs for neurological disorders and cancer.[2]

» Medicinal Chemistry: The compound acts as a scaffold for developing dual serotonin-
norepinephrine reuptake inhibitors, which have shown antidepressant efficacy in preclinical
models.[5]

o Chemical Biology: It can function as a photoaffinity label for investigating protein-protein
interactions.[5]

o Materials Science: Derivatives of 4-Bromo-3-fluorobenzamide are used in the creation of
nonlinear optical materials.[5]

o Organic Synthesis: The presence of bromo and fluoro substituents makes it a valuable
component for constructing complex molecules through cross-coupling reactions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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